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Compound of Interest

4-(Benzyloxy)-2-methylbenzoic
Compound Name: o
aci

Cat. No.: B095624

CAS Number: 17819-91-9

This technical guide provides a comprehensive overview of 4-(Benzyloxy)-2-methylbenzoic
acid, a key organic intermediate for researchers, scientists, and professionals in drug
development. This document details its physicochemical properties, synthesis, spectroscopic
profile, and potential biological activities based on structurally related compounds.

Physicochemical and Computed Properties

4-(Benzyloxy)-2-methylbenzoic acid is a substituted aromatic carboxylic acid. It presents as
a white to off-white crystalline solid and is generally soluble in organic solvents like ethanol and
ether, with limited solubility in water due to its hydrophobic aromatic structure.[1] The presence
of the carboxylic acid group confers acidic properties, making it reactive for esterification and
amidation.[1]

Table 1: Physicochemical and Computed Properties of 4-(Benzyloxy)-2-methylbenzoic acid
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Property Value Source
Identifiers

CAS Number 17819-91-9 [2]
Molecular Formula C15H1403 [2]

IUPAC Name

4-(benzyloxy)-2-methylbenzoic
acid

[3]

Synonyms

2-methyl-4-

(phenylmethoxy)benzoic acid

[4]

Physical Properties

Molecular Weight 242.27 g/mol [1][4]

Appearance White to off-white crystalline 0]
powder

Purity Typically 297% [2]

Storage Temperature 2-8°C [2]

Computed Properties

XLogP3 3.3 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

T g

Rotatable Bond Count 4 [4]

Topological Polar Surface Area  46.5 A2 [4]

Heavy Atom Count 18 [4]

Synthesis and Experimental Protocols

The synthesis of 4-(Benzyloxy)-2-methylbenzoic acid can be achieved through several
synthetic routes. A common and logical approach is the Williamson ether synthesis, starting
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from 4-hydroxy-2-methylbenzoic acid and benzyl bromide. This method involves the protection
of the hydroxyl group as a benzyl ether.

Base (e.g., K2COs)
Solvent (e.g., Acetone)

Diagram 1: Plausible Synthesis Route for 4-(Benzyloxy)-2-methylbenzoic acid

4-Hydroxy-2-methylbenzoic acid

Reflux 4-(Benzyloxy)-2-methylbenzoic acid

Benzyl Bromide

Sample Preparation
(Dissolve in Deuterated Solvent for NMR
or Prepare KBr Pellet for IR)

:

Instrument Setup
(Spectrometer Calibration)

Data Acquisition
(Acquire FID for NMR or
Interferogram for IR)

Data Processing
(Fourier Transform, Phasing,
Baseline Correction)

Spectral Analysis
(Peak Picking, Integration,
Structural Interpretation)

Diagram 2: General Workflow for Spectroscopic Analysis
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Diagram 3: Conceptual Pathway - Protein Kinase CK2 Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. faculty.fiu.edu [faculty.fiu.edu]

2. aobchem.com [aobchem.com]

3. infrared spectrum of benzoic acid C7TH602 C6H5COOH prominent wavenumbers cm-1
detecting ? functional groups present finger print for identification of benzoic acid image
diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

4. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b095624?utm_src=pdf-body-img
https://www.benchchem.com/product/b095624?utm_src=pdf-custom-synthesis
https://faculty.fiu.edu/~wnuk/Publications-pdf%20files/12.pdf
https://www.aobchem.com/4-benzyloxy-2-methylbenzoic-acid.html
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_In_Vitro_Biological_Activities_of_Benzoic_Acid_Derivatives_Related_to_4_Benzyloxy_3_5_dimethylbenzoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Benzyloxy)-2-
methylbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-
number-17819-91-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/product/b095624#4-benzyloxy-2-methylbenzoic-acid-cas-number-17819-91-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

